Cas no 902837-17-6 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine)

• Product Name: 3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine
• CAS No: 902837-17-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD07801211
• CID: 2129582
• PubChem ID: 6486603
• Update Time: 2024-10-26

3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine
• 3-Methyl-5-(piperidin-3-yl)-1,2,4-oxadiazole
• 3-methyl-5-piperidin-3-yl-1,2,4-oxadiazole
• 3-(3-Methyl-[1,2,4]oxadiazol-5-yl)-piperidine
• 3-methyl-5-(3-piperidyl)-1,2,4-oxadiazole
• MPYNENJKQSNBDF-UHFFFAOYSA-N
• HMS1702J10
• STK506220
• SBB050212
• BB 0238737
• ST50322062
• Methyl-5-(piperidin-3-yl)-1,2,4-oxadiazole
• Piperidine, 3-(3-methyl-1,2,4-oxadiazol-5
• SCHEMBL660436
• AKOS005172414
• CCG-209852
• 902837-17-6
• ALBB-010117
• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine, AldrichCPR
• CS-B1138
• D77265
• piperidine, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-, hydrochloride
• EN300-53455
• DTXSID50424555
• CLB83717

• MDL： MFCD07801211
• Inchi： 1S/C8H13N3O/c1-6-10-8(12-11-6)7-3-2-4-9-5-7/h7,9H,2-5H2,1H3
• InChI Key： MPYNENJKQSNBDF-UHFFFAOYSA-N
• SMILES： O1C(C2CNCCC2)=NC(C)=N1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines